Cas no 954677-78-2 (ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate)

• Product Name: ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate
• CAS No: 954677-78-2
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 5960936
• PubChem ID: 16919237
• Update Time: 2025-06-08

ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate
• Carbamic acid, N-[[1-(1,3-benzodioxol-5-yl)-5-oxo-3-pyrrolidinyl]methyl]-, ethyl ester
• 954677-78-2
• ethyl N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]carbamate
• ethyl N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}carbamate
• ethyl ((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)carbamate
• F2370-1056
• AKOS024643694

• Inchi： 1S/C15H18N2O5/c1-2-20-15(19)16-7-10-5-14(18)17(8-10)11-3-4-12-13(6-11)22-9-21-12/h3-4,6,10H,2,5,7-9H2,1H3,(H,16,19)
• InChI Key： UZXGPBYUDUFICQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NCC1CC(=O)N(C2=CC=C3OCOC3=C2)C1

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 574.0±45.0 °C(Predicted)
• pka: 12.38±0.46(Predicted)

Additional information on ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate

Comprehensive Overview of Ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate (CAS No. 954677-78-2)

Ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate, with the CAS number 954677-78-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a pyrrolidinone ring, linked via a carbamate group. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's benzodioxole component is known for its presence in various natural products and synthetic derivatives, often associated with antioxidant and anti-inflammatory properties. Meanwhile, the pyrrolidinone ring is a common scaffold in medicinal chemistry, contributing to the compound's potential as a precursor for drug development. The carbamate linkage further enhances its stability and bioavailability, making it a promising candidate for further study.

In recent years, the demand for ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate has increased due to its potential applications in central nervous system (CNS) research. Researchers are particularly interested in its interactions with neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. This aligns with current trends in neuroscience, where compounds with benzodioxole and pyrrolidinone structures are being explored for their neuroprotective effects.

Another area of interest is the compound's role in enzymatic inhibition studies. Preliminary data suggest that CAS 954677-78-2 may exhibit inhibitory effects on certain enzymes involved in metabolic pathways. This has sparked curiosity among scientists working on metabolic diseases, as modulating these pathways could offer new therapeutic avenues. The compound's carbamate group is particularly noteworthy, as it often plays a critical role in enzyme-substrate interactions.

From a synthetic chemistry perspective, ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate presents an intriguing challenge. Its multistep synthesis requires precise control over reaction conditions to achieve high yields and purity. This has led to the development of innovative synthetic methodologies, which are now being shared in academic and industrial research circles. The compound's CAS number 954677-78-2 is frequently cited in patents and publications, highlighting its growing importance.

Environmental and safety considerations are also part of the discourse surrounding this compound. While not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers are encouraged to follow standard laboratory protocols when working with CAS 954677-78-2, ensuring both personal safety and experimental reproducibility. This aligns with broader industry trends toward sustainable and responsible chemical practices.

Looking ahead, the future of ethyl N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}carbamate appears promising. Its versatile structure and potential biological activities make it a valuable tool for drug discovery and development. As research continues, we can expect to see more applications emerge, particularly in areas like neuropharmacology and enzyme modulation. For those interested in cutting-edge chemical research, keeping an eye on developments related to CAS 954677-78-2 is highly recommended.